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Inquiry Regarding DM51 Impurity 1-d9
Unsuccessful in Yielding a Specific CAS Number

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: DM51 impurity 1-d9

Cat. No.: B12409897

An extensive search for the Chemical Abstracts Service (CAS) number for a substance
identified as "DM51 impurity 1-d9" has not yielded a specific, publicly available CAS number
for this compound. The search results indicate that this name may refer to a highly specialized
or internal reference standard not widely documented in public chemical databases.

While a direct match was not found, information on related compounds was identified. A
substance referred to as "DM51 Impurity 1" is documented with the molecular formula
C38H54CIN3010S.[1] However, this listing does not include the "d9" designation, which
typically indicates the presence of nine deuterium atoms, nor does it provide a CAS number.

Further investigation revealed a similarly named deuterated compound, "DM50 impurity 1-d9,"
which is described as a stable isotope-labeled version of "DM50 impurity 1".[2] This substance,
with the molecular formula C39H47D9CIN3010S, is used as a tracer or an internal standard for
quantitative analysis.[2] Even for this related compound, a specific CAS number is not provided
in the available documentation.

The "d9" suffix in "DM51 impurity 1-d9" strongly suggests that it is a deuterated analog of a
parent compound, "DM51 impurity 1." Such isotopically labeled molecules are often used in
research and development, particularly in pharmacokinetic and metabolic studies, to trace the
fate of a drug or substance within a biological system.[2]

Due to the absence of a specific CAS number and the lack of publicly available technical data,
experimental protocols, or information on signaling pathways for "DM51 impurity 1-d9," it is
not possible to provide the requested in-depth technical guide or whitepaper. The creation of
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detailed data tables, experimental methodologies, and pathway diagrams is contingent upon
the availability of this foundational scientific information.

Researchers and professionals seeking information on this compound are advised to consult
the original manufacturer or supplier, as it may be a proprietary substance with documentation
that is not in the public domain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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